![molecular formula C8H6BrClO3 B6611970 3-Bromo-4-chlorophenoxyacetic acid CAS No. 129309-69-9](/img/structure/B6611970.png)
3-Bromo-4-chlorophenoxyacetic acid
Overview
Description
Scientific Research Applications
Degradation and Environmental Impact
- Degradation of Herbicides : Studies have shown that methods like advanced electrochemical oxidation, including electro-Fenton and photoelectro-Fenton, are effective in degrading chlorophenoxyacetic acid herbicides in aqueous media. Such methods lead to the complete mineralization of these compounds, transforming them into environmentally harmless substances (Boye, Dieng, & Brillas, 2002). Additionally, peroxi-coagulation techniques have been studied for their effectiveness in depolluting acidic solutions of chlorophenoxyacetic acids (Brillas, Boye, & Dieng, 2003).
Photodegradation and Treatment Methods
- Photodegradation : Photodegradation processes like Vis LED/N-TiO2 have been investigated for their efficiency in mineralizing chlorophenoxyacetic acids. The repeated use of the catalyst in these processes not only retains efficiency but can also enhance the reaction rate (Abdelhaleem & Chu, 2017).
- Water Treatment : Research on chlorophenoxyacetic acids includes exploring methods for their removal from contaminated water sources. Different techniques have been developed and optimized for this purpose, focusing on efficiency and environmental impact (EvyAliceAbigail, MelvinSamuel, Needhidasan, & Ramalingam, 2017).
Molecular Interactions and Analysis
- DNA Interaction Studies : Investigations into the interaction of similar chlorophenoxyacetic acids with DNA have been conducted using various spectroscopic techniques. These studies are crucial for understanding the potential genotoxic effects of these compounds (Ahmadi & Bakhshandeh, 2009).
- Scientometric Reviews : There have been comprehensive scientometric reviews analyzing global trends and research gaps in studies related to the toxicity and mutagenicity of chlorophenoxyacetic acids. Such reviews provide valuable insights for future research directions (Zuanazzi, Ghisi, & Oliveira, 2020).
Safety and Hazards
Mechanism of Action
Mode of Action
It is likely that this compound interacts with its targets in a way that alters their function, leading to changes in cellular processes .
Biochemical Pathways
Without specific information on the targets of DTXSID20879295, it is challenging to summarize the biochemical pathways that this compound affects. Given its structural similarity to other phenoxy compounds, it may influence pathways related to cell growth and development .
Pharmacokinetics
Therefore, it is difficult to outline how these properties impact the bioavailability of this compound .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound like DTXSID20879295. Factors such as temperature, pH, and the presence of other chemicals can affect how the compound interacts with its targets and how stable it remains over time .
properties
IUPAC Name |
2-(3-bromo-4-chlorophenoxy)acetic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrClO3/c9-6-3-5(1-2-7(6)10)13-4-8(11)12/h1-3H,4H2,(H,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHYVKOUGZWMTID-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1OCC(=O)O)Br)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrClO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20879295 | |
Record name | Phenoxyacetic acid, 3-Br-4-CL | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20879295 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.49 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
129309-69-9 | |
Record name | Phenoxyacetic acid, 3-Br-4-CL | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20879295 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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